Cas no 6947-81-5 (4-oxo-4-4-(propan-2-yl)phenylbutanoic acid)

• Product Name: 4-oxo-4-4-(propan-2-yl)phenylbutanoic acid
• CAS No: 6947-81-5
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 503419
• PubChem ID: 96145
• Update Time: 2025-06-12

4-oxo-4-4-(propan-2-yl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid,4-(1-methylethyl)-g-oxo-
• 4-(4-Isopropylphenyl)-4-oxobutyric acid
• 4-oxo-4-(4-propan-2-ylphenyl)butanoic acid
• G-KG
• 4-Oxo-4-p-cumenyl-buttersaeure
• CB 830
• 4-oxo-4-4-(propan-2-yl)phenylbutanoic acid
• 03706BK74M
• F9994-6549
• 3-(4-isopropylbenzoyl)propionic acid
• 4-oxo-4-[4-(propan-2-yl)phenyl]butanoic acid
• NSC 56154
• CRTBQADLERFRSD-UHFFFAOYSA-N
• 4-(P-ISOPROPYLPHENYL)-4-OXOBUTYRIC ACID
• 4-(1-METHYLETHYL)-.GAMMA.-OXOBENZENEBUTANOIC ACID
• 3-10-00-03099 (Beilstein Handbook Reference)
• 4-(4-isopropylphenyl)-4-oxobutanoic acid
• CHEMBL4440506
• 4-(4-iso-propylphenyl)-4-oxobutyric acid
• 4-(4-isopropylphenyl)-4-oxobutanoicacid
• .BETA.-(P-CUMOYL)PROPIONIC ACID
• BENZENEBUTANOIC ACID, 4-(1-METHYLETHYL)-.GAMMA.-OXO-
• Benzenebutanoic acid, 4-(1-methylethyl)-gamma-oxo-
• 4-(4-Isopropyl-phenyl)-4-oxo-butyric acid
• NSC-56154
• 6947-81-5
• BRN 3032364
• 4-(4-isopropyl-phenyl)-4-oxo-butyric acid, AldrichCPR
• NSC56154
• beta-(p-Cumoyl)propionic acid
• BDBM50530939
• 4-(4-iso-Propyl-phenyl)-4-oxo-butyric acid
• PROPIONIC ACID, 3-(P-ISOPROPYLBENZOYL)-
• MFCD00459040
• AKOS000345474
• UNII-03706BK74M
• DTXSID40219694
• 4-(1-Methylethyl)-gamma-oxobenzenebutanoic acid
• SCHEMBL2488240
• 3-(4-iso-Propylbenzoyl)-propionic acid
• 4-(p-isopropylphenyl)-4-oxo-butanoic acid
• DB-366876

• MDL： MFCD00459040
• Inchi： 1S/C13H16O3/c1-9(2)10-3-5-11(6-4-10)12(14)7-8-13(15)16/h3-6,9H,7-8H2,1-2H3,(H,15,16)
• InChI Key： CRTBQADLERFRSD-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 220.11000
• Monoisotopic Mass: 220.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.529
• PSA: 54.37000
• LogP: 2.85750
• Vapor Pressure: Not available

4-oxo-4-4-(propan-2-yl)phenylbutanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-oxo-4-4-(propan-2-yl)phenylbutanoic acid

Comprehensive Overview of 4-oxo-4-(propan-2-yl)phenylbutanoic acid (CAS No. 6947-81-5): Properties, Applications, and Industry Insights

4-oxo-4-(propan-2-yl)phenylbutanoic acid (CAS No. 6947-81-5) is a specialized organic compound with a growing presence in pharmaceutical and chemical research. This keto acid derivative features a unique molecular structure combining a phenyl ring with a butanoic acid backbone, making it a versatile intermediate for synthesizing bioactive molecules. Its isopropyl-substituted phenyl moiety enhances lipophilicity, a property increasingly valued in drug design for improved membrane permeability.

In recent years, the demand for high-purity synthetic intermediates like 4-oxo-4-(propan-2-yl)phenylbutanoic acid has surged, driven by advancements in small molecule therapeutics and precision medicine. Researchers frequently inquire about its solubility profile (notably in DMSO and ethanol) and thermal stability (decomposition point >200°C), as these characteristics critically impact formulation strategies. The compound's carbonyl group reactivity also makes it valuable for Schiff base formation, a reaction pathway gaining traction in metal-organic framework (MOF) development.

From an industrial perspective, 6947-81-5 aligns with two key market trends: green chemistry and cost-effective chiral synthesis. Its molecular architecture allows for atom-economical transformations, reducing waste generation compared to traditional intermediates. Manufacturers emphasize its role in producing non-steroidal anti-inflammatory drug (NSAID) precursors, though specific end-products remain proprietary. Analytical techniques like HPLC-UV (typically using C18 columns) and LC-MS are standard for quality control, addressing the pharmaceutical industry's stringent impurity profiling requirements.

The compound's structure-activity relationship (SAR) has attracted attention in computational chemistry circles. Molecular docking studies suggest potential enzyme inhibitory activity, particularly against oxidoreductases, though clinical applications remain speculative. This has spurred academic interest, with patent databases showing a 40% increase in citations of 4-oxo-4-(propan-2-yl)phenylbutanoic acid since 2020. Research papers often highlight its crystallization behavior, with polymorph screening becoming a focal point for solid-state chemistry optimization.

Supply chain dynamics for CAS 6947-81-5 reflect broader chemical industry shifts toward regionalized production. While traditionally manufactured in Asia, recent EU REACH compliance investments have expanded European sourcing options. Storage recommendations emphasize argon atmosphere protection for bulk quantities, reflecting the compound's moderate sensitivity to oxidative degradation. These operational considerations intersect with growing ESG (Environmental, Social, Governance) priorities in fine chemical procurement.

Emerging applications leverage the compound's photo-physical properties. Preliminary studies indicate utility in organic semiconductor precursors, where its conjugated keto group may enhance charge transport characteristics. This positions 4-oxo-4-(propan-2-yl)phenylbutanoic acid at the intersection of pharmaceutical and electronic materials innovation—a dual-market relevance that explains its rising Google Scholar mention frequency. Technical discussions frequently address scalable purification methods, particularly preparative chromatography versus recrystallization yield comparisons.

Regulatory landscapes impact 6947-81-5 commercialization strategies. The compound's OECD HPV (High Production Volume) status remains under evaluation, with GHS classification typically limited to mild irritant warnings. This favorable profile facilitates global trade, though customs harmonized tariff codes vary significantly by jurisdiction—a pain point for logistics planners. Intellectual property analysis reveals concentrated process patent activity rather than composition claims, suggesting industry focus on manufacturing efficiency improvements.

Looking forward, 4-oxo-4-(propan-2-yl)phenylbutanoic acid exemplifies the convergence of traditional organic synthesis with modern materials science demands. Its balanced hydrophilic-lipophilic character (LogP ~2.1) makes it particularly adaptable to nanocarrier drug delivery systems, an area experiencing 25% annual publication growth. As AI-assisted molecular design tools mature, compounds with such structural modularity are likely to see expanded virtual screening utilization, further cementing their role in next-generation chemical development pipelines.